N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine
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Overview
Description
N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine: is an organic compound with the molecular formula C10H12F3N and a molecular weight of 203.204 g/mol . This compound is characterized by its stability at room temperature and pressure, though it may decompose at higher temperatures . It is insoluble in water but soluble in many organic solvents . It is commonly used as an intermediate in organic synthesis and can also serve as a reagent, catalyst, or ligand in various chemical reactions .
Preparation Methods
The preparation of N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine typically involves organic synthesis methods. One common approach includes the reaction of benzyl reagents with trifluoromethyl reagents and amines . The specific synthetic route and reaction conditions can vary, but generally, the process involves the following steps:
Reaction of Benzyl Reagents: Benzyl chloride or benzyl bromide is reacted with a trifluoromethyl reagent in the presence of a base.
Addition of Amines: The resulting intermediate is then reacted with a suitable amine, such as methylamine, under controlled conditions to yield the final product.
Chemical Reactions Analysis
N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: It can be reduced using common reducing agents to yield reduced forms.
Substitution: The compound can undergo substitution reactions, where one or more of its functional groups are replaced by other groups.
Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine has several scientific research applications:
Biology: The compound can be used in biochemical studies to investigate its effects on biological systems.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism by which N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine exerts its effects involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity. This interaction can lead to various biochemical and physiological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
N-(3-ethylbenzyl)-1,1,1-trifluoro-N-methylmethanamine can be compared with other similar compounds, such as:
N-(3-ethylbenzyl)-1,1,1-trifluoromethanamine: This compound shares a similar structure but lacks the methyl group on the nitrogen atom.
N-(3-ethylbenzyl)-1,1,1-trifluoro-N-ethylmethanamine: This compound has an ethyl group instead of a methyl group on the nitrogen atom.
N-(3-ethylbenzyl)-1,1,1-trifluoro-N-propylmethanamine: This compound has a propyl group on the nitrogen atom.
The uniqueness of this compound lies in its specific structural features, which can influence its reactivity, stability, and interactions with other molecules .
Properties
Molecular Formula |
C11H14F3N |
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Molecular Weight |
217.23 g/mol |
IUPAC Name |
N-[(3-ethylphenyl)methyl]-1,1,1-trifluoro-N-methylmethanamine |
InChI |
InChI=1S/C11H14F3N/c1-3-9-5-4-6-10(7-9)8-15(2)11(12,13)14/h4-7H,3,8H2,1-2H3 |
InChI Key |
CBSXYKXLZBAWNW-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=CC=C1)CN(C)C(F)(F)F |
Origin of Product |
United States |
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